Cas no 941881-84-1 (2-4-(2-methoxyphenyl)piperazin-1-yl-N-(4-methylphenyl)pteridin-4-amine)

• Product Name: 2-4-(2-methoxyphenyl)piperazin-1-yl-N-(4-methylphenyl)pteridin-4-amine
• CAS No: 941881-84-1
• MF: C₂₄H₂₅N₇O
• MW: 427.501603841782
• CID: 6503635
• Update Time: 2025-10-29

2-4-(2-methoxyphenyl)piperazin-1-yl-N-(4-methylphenyl)pteridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-(2-methoxyphenyl)piperazin-1-yl-N-(4-methylphenyl)pteridin-4-amine
• 2-[4-(2-methoxyphenyl)piperazin-1-yl]-N-(4-methylphenyl)pteridin-4-amine

• Inchi： 1S/C24H25N7O/c1-17-7-9-18(10-8-17)27-23-21-22(26-12-11-25-21)28-24(29-23)31-15-13-30(14-16-31)19-5-3-4-6-20(19)32-2/h3-12H,13-16H2,1-2H3,(H,26,27,28,29)
• InChI Key： ASPDHJCKKNHXIT-UHFFFAOYSA-N
• SMILES： N1=C2C(N=CC=N2)=C(NC2=CC=C(C)C=C2)N=C1N1CCN(C2=CC=CC=C2OC)CC1

Additional information on 2-4-(2-methoxyphenyl)piperazin-1-yl-N-(4-methylphenyl)pteridin-4-amine

Research Briefing on 2-4-(2-methoxyphenyl)piperazin-1-yl-N-(4-methylphenyl)pteridin-4-amine (CAS: 941881-84-1)

Recent studies on the compound 2-4-(2-methoxyphenyl)piperazin-1-yl-N-(4-methylphenyl)pteridin-4-amine (CAS: 941881-84-1) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings, focusing on its pharmacological properties, mechanism of action, and therapeutic applications.

The compound, characterized by its unique pteridine core and piperazine moiety, has been investigated for its interaction with various biological targets. Recent in vitro and in vivo studies suggest that it exhibits significant affinity for serotonin and dopamine receptors, making it a potential candidate for neurological and psychiatric disorders. The structural specificity of the compound, particularly the 2-methoxyphenyl and 4-methylphenyl groups, contributes to its selective binding properties.

One of the key findings from recent research is the compound's ability to modulate neurotransmitter release, as demonstrated in rodent models. Studies have shown that it can enhance dopaminergic and serotonergic activity, which may underlie its potential efficacy in treating conditions such as depression and Parkinson's disease. Furthermore, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in preclinical trials, revealing favorable properties for further development.

In addition to its neurological applications, 2-4-(2-methoxyphenyl)piperazin-1-yl-N-(4-methylphenyl)pteridin-4-amine has also been explored for its anti-inflammatory and anticancer properties. Preliminary data indicate that it can inhibit specific signaling pathways involved in inflammation and tumor growth, suggesting a broader therapeutic potential. However, these findings are still in the early stages, and further validation is required.

The synthesis and optimization of this compound have also been a focus of recent research. Advances in chemical synthesis techniques have enabled the production of derivatives with improved potency and reduced off-target effects. These developments are critical for advancing the compound into clinical trials and ensuring its safety and efficacy in human subjects.

In conclusion, 2-4-(2-methoxyphenyl)piperazin-1-yl-N-(4-methylphenyl)pteridin-4-amine represents a multifaceted compound with significant potential in drug discovery. Its unique pharmacological profile and structural features make it a valuable subject for ongoing research. Future studies should focus on elucidating its precise mechanisms of action and exploring its therapeutic applications in greater depth.